Cas no 2248261-19-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(carbamoylamino)butanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(carbamoylamino)butanoate
• CAS No: 2248261-19-8
• MF: C₁₃H₁₃N₃O₅
• MW: 291.259423017502
• CID: 5894579
• PubChem ID: 165974254
• Update Time: 2025-05-19

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(carbamoylamino)butanoate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(carbamoylamino)butanoate
• EN300-6513676
• 2248261-19-8

• Inchi： 1S/C13H13N3O5/c1-2-9(15-13(14)20)12(19)21-16-10(17)7-5-3-4-6-8(7)11(16)18/h3-6,9H,2H2,1H3,(H3,14,15,20)
• InChI Key： SWGWWOWNJUDZOM-UHFFFAOYSA-N
• SMILES： O(C(C(CC)NC(N)=O)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 291.08552052g/mol
• Monoisotopic Mass: 291.08552052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 119Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(carbamoylamino)butanoate

Compound CAS No. 2248261-19-8: 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(carbamoylamino)butanoate

The compound with CAS No. 2248261-19-8, known as 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(carbamoylamino)butanoate, is a highly specialized organic compound with significant potential in various fields of chemical research and application. This compound belongs to the class of isoindole derivatives, which have been extensively studied due to their unique structural properties and versatile applications in organic synthesis and medicinal chemistry.

Isoindole derivatives have gained considerable attention in recent years due to their role in the development of novel drugs and advanced materials. The isoindole core of this compound provides a rigid and planar structure, which is advantageous for designing molecules with specific electronic and steric properties. The presence of the dioxo group further enhances the compound's reactivity and stability, making it a valuable intermediate in synthetic chemistry.

Recent studies have highlighted the potential of 1,3-Dioxo-2,3-dihydro-1H-isoindol derivatives in the field of drug delivery systems. Researchers have explored their ability to act as carriers for hydrophobic drugs, leveraging their amphiphilic nature to enhance drug solubility and bioavailability. This has opened new avenues for the development of targeted drug delivery systems with improved therapeutic efficacy.

The carbamoylamino group attached to the butanoate moiety introduces additional functionality to the compound. This group is known for its ability to participate in hydrogen bonding interactions, which can significantly influence the compound's solubility and stability in different solvents. Such properties make it an attractive candidate for use in peptide synthesis and other bioconjugation reactions.

From a synthetic perspective, the preparation of CAS No. 2248261-19-8 involves a multi-step process that typically includes cyclization reactions followed by functionalization. The synthesis strategy often employs environmentally friendly conditions to minimize waste and improve sustainability. Recent advancements in catalytic methods have further streamlined the synthesis process, reducing production costs while maintaining high yields.

In terms of applications, this compound has shown promise in the development of advanced materials such as organic semiconductors and optoelectronic devices. Its electronic properties make it suitable for use in thin-film transistors and light-emitting diodes (LEDs). Researchers have also explored its potential as a building block for supramolecular assemblies, where its ability to form self-assembled structures could lead to innovative materials with tailored functionalities.

Moreover, CAS No. 2248261-19-8 has been investigated for its role in enzyme inhibition studies. The compound's structure allows it to interact with specific binding sites on enzymes, potentially leading to the development of novel therapeutic agents for treating various diseases. Preliminary results from in vitro studies suggest that it exhibits selective inhibitory activity against certain kinases, making it a promising lead compound for drug discovery.

The integration of computational chemistry tools has further enhanced our understanding of this compound's properties. Advanced molecular modeling techniques have been used to predict its electronic structure, reactivity profiles, and interaction patterns with biological targets. These insights are invaluable for guiding experimental work and optimizing synthetic strategies.

In conclusion, CAS No. 2248261-19-8: 1,3-Dioxo-2,3-dihydro-1H-isoinodolyl 2-(carbamoylamino)butanoate is a versatile compound with a wide range of applications across multiple disciplines. Its unique structural features and functional groups make it an essential component in modern chemical research. As ongoing studies continue to uncover new possibilities for this compound, its role in advancing science and technology is expected to grow significantly.